Cas no 104774-94-9 (4-(3-Fluorophenyl)piperidine hydrochloride)

• Product Name: 4-(3-Fluorophenyl)piperidine hydrochloride
• CAS No: 104774-94-9
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• MDL: MFCD02178901
• CID: 126415
• PubChem ID: 44828657
• Update Time: 2025-11-02

4-(3-Fluorophenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluorophenyl)piperidine hydrochloride
• 4-(3-FLUOROPHENYL)-PIPERIDINE HYDROCHLORIDE
• Piperidine,4-(3-fluorophenyl)-, hydrochloride (1:1)
• 4-(3-FLUOROPHENYL)-PIPERIDINE HCL
• 4-(3-Fluorophenyl)-piperidine hy
• 4-(3-FLUOROPHENYL)-PIPERIDINE HYDROCHLORIDE（WS203863）
• Piperidine, 4-(3-fluorophenyl)-, hydrochloride (1:1)
• 4-(3-fluoro-phenyl)-piperidine hydrochloride
• 4-(3-Fluorophenyl)piperidine HCl
• Q-102984
• DTXSID20660822
• AS-37421
• 104774-94-9
• EN300-77720
• SCHEMBL1765281
• 4-(3-Fluorophenyl)-piperidine, HCl
• MFCD02178901
• 4-(3-fluorophenyl)piperidinehydrochloride
• 4-(3-fluorophenyl)-piperidine hydrochloride, AldrichCPR
• FT-0658831
• A13346
• 4-(3-Fluorophenyl)piperidine--hydrogen chloride (1/1)
• Piperidine, 4-(3-fluorophenyl)-, hydrochloride
• AKOS015849151
• 4-(3-Fluorophenyl)piperidine;hydrochloride
• 4-(3-Fluorophenyl)-piperidinehydrochloride
• 4-(3-fluorophenyl) piperidine hydrochloride
• CS-0060404
• Z1342208423
• AB10960
• 4-(3-fluorophenyl)piperidine,hydrochloride
• DB-059192

• MDL： MFCD02178901
• Inchi： 1S/C11H14FN.ClH/c12-11-3-1-2-10(8-11)9-4-6-13-7-5-9;/h1-3,8-9,13H,4-7H2;1H
• InChI Key： KZWKZINPPPZZCE-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C1CCNCC1

Computed Properties

• Exact Mass: 215.08800
• Monoisotopic Mass: 215.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 292.1°Cat760mmHg
• Flash Point: 130.4°C
• PSA: 12.03000
• LogP: 3.42350

4-(3-Fluorophenyl)piperidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H412
• Warning Statement： P273
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(3-Fluorophenyl)piperidine hydrochloride

Research Brief on 4-(3-Fluorophenyl)piperidine hydrochloride (CAS: 104774-94-9): Recent Advances and Applications

4-(3-Fluorophenyl)piperidine hydrochloride (CAS: 104774-94-9) is a fluorinated piperidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting the central nervous system (CNS). Recent studies have explored its potential applications in the development of novel therapeutics for neurological disorders, including depression, anxiety, and Parkinson's disease.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 4-(3-Fluorophenyl)piperidine hydrochloride as a precursor in the synthesis of sigma-1 receptor ligands. The research demonstrated that derivatives of this compound exhibit high affinity for sigma-1 receptors, which are implicated in neuroprotection and cognitive enhancement. The study utilized molecular docking and in vitro binding assays to validate the compound's potential, paving the way for further preclinical development.

Another recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's utility in the design of dopamine D3 receptor antagonists. The researchers synthesized a series of analogs based on 4-(3-Fluorophenyl)piperidine hydrochloride and evaluated their binding affinity and selectivity. The results indicated that certain derivatives showed promising activity, suggesting potential applications in the treatment of addiction and schizophrenia.

In addition to its CNS applications, 4-(3-Fluorophenyl)piperidine hydrochloride has also been explored in oncology research. A 2022 study in the European Journal of Medicinal Chemistry reported its use as a building block for the development of small-molecule inhibitors targeting protein-protein interactions involved in cancer progression. The study emphasized the compound's versatility and its ability to serve as a scaffold for diverse therapeutic targets.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-(3-Fluorophenyl)piperidine hydrochloride to improve yield and purity. A 2023 patent application disclosed a novel catalytic method for its synthesis, which reduces the need for hazardous reagents and enhances scalability. This development is expected to facilitate its broader adoption in industrial and academic research settings.

In summary, 4-(3-Fluorophenyl)piperidine hydrochloride (CAS: 104774-94-9) continues to be a valuable compound in medicinal chemistry, with recent studies underscoring its potential in CNS disorders, oncology, and beyond. Its role as a versatile intermediate and its ability to yield bioactive derivatives make it a focal point for ongoing research. Future directions may include further exploration of its mechanisms of action and the development of more potent and selective analogs for clinical applications.